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Compound of Interest

Compound Name: Fluorescent Brightener 85

Cat. No.: B038868 Get Quote

An In-depth Technical Guide to Fluorescent
Brightener 85
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Fluorescent Brightener 85 (FBA 85), a prominent member of the stilbene

class of optical brightening agents.

Chemical Identity and Structure
Fluorescent Brightener 85 is a complex organic molecule renowned for its ability to absorb

ultraviolet light and re-emit it as visible blue light, thereby imparting a brighter, whiter

appearance to various materials.[1][2] Its chemical identity is well-established, and its structure

is characterized by a central stilbene backbone functionalized with triazine and aniline moieties.

Chemical Structure:

The chemical structure of Fluorescent Brightener 85 is that of a disodium salt of 4,4'-bis[(4-

anilino-6-hydroxyethylamino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulfonate.[2][3]

Molecular Formula: C₃₆H₃₄N₁₂Na₂O₈S₂[2][3]

Molecular Weight: 872.84 g/mol [3]
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CAS Number: 12224-06-5[2][3]

IUPAC Name: disodium;5-[[4-anilino-6-(2-hydroxyethylamino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-

[4-[[4-anilino-6-(2-hydroxyethylamino)-1,3,5-triazin-2-yl]amino]-2-

sulfonatophenyl]ethenyl]benzenesulfonate

Synonyms: Optical Brightener VBL, C.I. Fluorescent Brightener 85, Disodium 4,4'-bis[(4-

anilino-6-hydroxyethylamino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate[2][3]

Physicochemical and Spectroscopic Properties
Fluorescent Brightener 85 exhibits properties that are fundamental to its function as an

optical brightener. It is typically supplied as a light yellow powder and is soluble in water.[4]

Spectroscopic Properties
The key to FBA 85's efficacy lies in its absorption and emission characteristics. As a stilbene-

based brightener, it absorbs light in the near-ultraviolet region of the electromagnetic spectrum

and re-emits it in the blue region of the visible spectrum. This fluorescence counteracts the

natural yellow cast of many materials, resulting in a visually whiter appearance.

Property Value

Absorption Maximum (λmax)
348-352 nm (Typical for triazine-stilbene

derivatives)[3]

Emission Maximum (λem)
~420-470 nm (Typical for stilbene-based

brighteners)

Quantum Yield (Φ)
0.82-0.91 (Typical for 4,4'-diaminostilbene-2,2'-

disulfonic acid derivatives)[3]

Photostability
A critical property for a fluorescent brightener is its stability upon exposure to light. Stilbene-

based brighteners, including FBA 85, can undergo photo-isomerization from the fluorescent

trans-isomer to the non-fluorescent cis-isomer upon prolonged UV exposure, which can lead to

a reduction in brightening efficiency. They can also be susceptible to photodegradation.
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Synthesis and Mechanism of Action
Synthesis Pathway
The synthesis of Fluorescent Brightener 85 is a multi-step process that typically begins with

the reaction of 4,4'-diaminostilbene-2,2'-disulfonic acid with cyanuric chloride. This is followed

by sequential nucleophilic substitution reactions with aniline and then 2-aminoethanol.

Caption: Synthesis of Fluorescent Brightener 85.

Mechanism of Action
The whitening effect of Fluorescent Brightener 85 is a photophysical process. The molecule

absorbs high-energy photons in the UV-A range of the electromagnetic spectrum, causing an

electronic transition to an excited singlet state. The molecule then undergoes rapid vibrational

relaxation to the lowest vibrational level of the excited state before returning to the ground state

via the emission of a lower-energy photon, which corresponds to blue light in the visible

spectrum.

Fluorescent Brightener 85 Molecule
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Caption: Mechanism of Fluorescence for FBA 85.
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Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Analysis
The quantification and identification of Fluorescent Brightener 85 in various matrices can be

achieved using reverse-phase HPLC coupled with a fluorescence or diode array detector.

Methodology:

Sample Preparation:

For solid samples (e.g., textiles, paper), extract a known weight of the material with a

suitable solvent mixture, such as 30% N,N-dimethylformamide in water, using

ultrasonication.

Filter the extract through a 0.45 µm syringe filter prior to injection.

For liquid samples (e.g., detergents), dilute an aliquot with the mobile phase.

Chromatographic Conditions:

Column: A C18 or Phenyl-Hexyl column is typically used (e.g., 4.6 x 150 mm, 4 µm).

Mobile Phase: A gradient elution is often employed using a mixture of an aqueous buffer

(e.g., 10 mM ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 µL.

Detection:

Fluorescence Detector: Excitation wavelength set near the absorption maximum (e.g., 350

nm) and emission wavelength monitored at the fluorescence maximum (e.g., 430 nm).

Diode Array Detector (DAD): Allows for the acquisition of the full UV-Vis spectrum for peak

identification.
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Quantification:

Prepare a calibration curve using certified reference standards of Fluorescent Brightener
85 at known concentrations.

Quantify the amount of FBA 85 in the sample by comparing its peak area to the calibration

curve.

Measurement of Whitening Effect on Textiles
The efficacy of Fluorescent Brightener 85 on a substrate like cotton is quantified by

measuring the change in whiteness. This is typically done using a spectrophotometer and

calculating the CIE Whiteness Index.

Methodology:

Substrate Preparation:

Treat a standard textile substrate (e.g., desized, scoured, and bleached cotton fabric) with

a known concentration of Fluorescent Brightener 85 in an aqueous solution. The

application can be done via an exhaustion or padding method.

Ensure even application and proper drying of the treated fabric.

Instrumentation:

A calibrated spectrophotometer with a D65 standard illuminant source is required. The

instrument should be capable of measuring reflectance in both the UV-included and UV-

excluded modes.

Measurement Procedure:

Calibrate the spectrophotometer according to the manufacturer's instructions.

Measure the spectral reflectance of the treated and untreated (control) fabric samples.

The measurements should be taken at multiple locations on each sample to ensure an

average and representative reading.
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Data Analysis:

Using the spectral reflectance data, calculate the tristimulus values (X, Y, Z).

Calculate the CIE Whiteness Index (WIC) using the following formula for the D65

illuminant and 10° observer:

WIC = Y + 800(xn - x) + 1700(yn - y)

Where Y, x, and y are the tristimulus value and chromaticity coordinates of the sample,

and xn and yn are the chromaticity coordinates of the perfect diffuser.

Applications
Fluorescent Brightener 85 is widely used across several industries due to its effectiveness

and versatility.

Textile Industry: It is applied to natural and synthetic fibers, particularly cotton, to enhance

their whiteness and brightness.

Detergent Industry: FBA 85 is a common additive in laundry detergents to counteract the

yellowing of fabrics over time and maintain their white appearance.[2]

Paper Industry: It is used in the manufacturing of high-quality paper to improve its brightness

and whiteness.

Plastics and Polymers: FBA 85 can be incorporated into various plastics to improve their

optical properties.

Cosmetics: In some cosmetic formulations, it is used as a color-correcting or whitening

additive.[5]

Environmental and Safety Considerations
While generally considered to have low toxicity, the environmental fate of Fluorescent
Brightener 85 is a subject of ongoing research. Due to its widespread use, it can be released

into aquatic environments through wastewater. While it can undergo photodegradation, its

persistence and potential for bioaccumulation are areas of environmental assessment.
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Standard safety precautions should be followed when handling the pure compound in an

industrial or laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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